2-benzyl-5-(methylthio)-1,3,4-oxadiazole

• IUPAC Name: 2-benzyl-5-methylsulfanyl-1,3,4-oxadiazole
• InChI: InChI=1S/C10H10N2OS/c1-14-10-12-11-9(13-10)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key: QNQGNJZJOMENGJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(O1)CC2=CC=CC=C2
• Molecular Formula: C10H10N2OS
• Molecular Weight: 206.27 g/mol

Description

2-benzyl-5-(methylthio)-1,3,4-oxadiazole is a heterocyclic compound that has gained attention in the field of medicinal chemistry due to its potential as a therapeutic agent. This compound has been synthesized using various methods and has shown promising results in scientific research applications.

Mechanism of Action

The mechanism of action of 2-benzyl-5-(methylthio)-1,3,4-oxadiazole is not fully understood. However, it has been suggested that this compound inhibits the activity of enzymes involved in DNA replication and cell division, leading to the inhibition of cancer cell growth. It has also been proposed that this compound disrupts the cell membrane of fungi and bacteria, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that 2-benzyl-5-(methylthio)-1,3,4-oxadiazole has low toxicity and is well-tolerated in animal models. However, further studies are needed to determine the potential side effects of this compound in humans. It has been reported to have anti-inflammatory and antioxidant effects, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One advantage of using 2-benzyl-5-(methylthio)-1,3,4-oxadiazole in lab experiments is its low toxicity and high selectivity towards cancer cells, fungi, and bacteria. However, the limited availability of this compound and the low yield of some synthesis methods may be a limitation for its use in large-scale experiments.

Future Directions

Future research on 2-benzyl-5-(methylthio)-1,3,4-oxadiazole should focus on the optimization of its synthesis method to increase the yield and availability of the compound. Additionally, further studies are needed to determine the potential side effects of this compound in humans. Future research should also investigate the potential of this compound as a therapeutic agent for other diseases, such as inflammation and oxidative stress-related disorders.
In conclusion, 2-benzyl-5-(methylthio)-1,3,4-oxadiazole is a promising compound in the field of medicinal chemistry with potential as an anticancer, antifungal, and antimicrobial agent. Further research is needed to fully understand its mechanism of action and potential side effects in humans. The optimization of its synthesis method and investigation of its potential therapeutic benefits for other diseases are also important future directions for research.

Scientific Research Applications

2-benzyl-5-(methylthio)-1,3,4-oxadiazole has shown potential as an anticancer, antifungal, and antimicrobial agent. It has been found to inhibit the growth of cancer cells in vitro and in vivo. Studies have also shown that this compound has antifungal activity against various strains of fungi, including Candida albicans. Additionally, it has been reported to have antimicrobial activity against Gram-positive and Gram-negative bacteria.